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Compound of Interest

Compound Name: AB-CHMINACA-d4
Cat. No.: B1163303
Get Quote
. J

Executive Summary & Immediate Directives

AB-CHMINACA-d4 is a deuterated analog of AB-CHMINACA, a synthetic cannabinoid.[1]
Under United States federal law, AB-CHMINACA is a Schedule | Controlled Substance.[1][2][3]
Consequently, its deuterated analog (d4) is treated with the same regulatory rigor regarding
chain of custody and disposal.

CRITICAL WARNING:
e DO NOT dispose of AB-CHMINACA-d4 stock in standard chemical waste streams.[1]
e DO NOT attempt to chemically neutralize and drain-dispose of stock quantities.

o DO NOT discard original vials (even if empty) in regular trash or glass bins without defacing
and verifying "non-retrievable” status compliant with DEA regulations.

Immediate Action Required: If you have expired, contaminated, or excess AB-CHMINACA-d4,
guarantine the material immediately in your approved Schedule | safe/lockbox until the disposal
transfer is executed.

Regulatory Framework & Classification
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To ensure compliance, you must navigate two parallel regulatory frameworks: the DEA
(diversion control) and the EPA (environmental protection).

Agency Regulation Classification Implication

Material has no

accepted medical use
Schedule | Controlled and high abuse
Substance potential.[1][3][4] Strict

"cradle-to-grave"

DEA 21 CFR § 1308.11

tracking is required.[1]

Likely characteristic
waste (D001 Ignitable)
EPA 40 CFR § 261 Hazardous Waste due to solvent carrier
(typically Methanol or
Acetonitrile).[1]

Pre-Disposal Assessment

Before initiating disposal, determine the nature of the material. The disposal pathway diverges
strictly based on whether the material is Inventory (Stock) or Experimental Waste.

Decision Matrix

e Scenario A (Inventory): Unused lyophilized powder, stock solutions (>1 mg/mL), or expired
reference standards in original vials.

e Scenario B (Experimental Waste): Dilute analytical samples (HPLC vials), contaminated
gloves, pipette tips, or bench paper.

Scenario A: Disposal of Inventory (Reverse Distribution)

The Gold Standard Protocol: For Schedule | substances, the only self-validating, legally
defensible method of disposal for stock inventory is transfer to a DEA-Registered Reverse

Distributor.

Step-by-Step Protocol:
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 Inventory Verification:
o Physically verify the quantity remaining in the vial.

o Reconcile this amount with your Controlled Substance Usage Log. Any discrepancy must
be investigated immediately.

o Select Reverse Distributor:
o Contact a registered reverse distributor (e.g., Rx Return Services, Clean Harbors, Veolia).

o Verify Registration: Ensure they are authorized to handle Schedule | substances (many
only handle Schedule 11I-V).

« Initiate Transfer (DEA Form 222):
o Unlike Schedule IlI-V (which use invoices), Schedule | transfer requires a DEA Form 222.

o The Reverse Distributor (as the receiver) will issue the DEA Form 222 to you (the
supplier/researcher).

o Fill out the quantity and package size exactly as labeled.
» Packaging & Shipping:

o Seal the vial in a secondary leak-proof container.

o Place in the shipping box provided by the distributor.

o Ship via the carrier specified by the distributor (typically requiring "Adult Signature
Required" and tracking).

e Documentation & Close-Out:

o Once the distributor destroys the material, they will issue a DEA Form 41 (Registrants
Inventory of Drugs Surrendered) or a Certificate of Destruction.[5]

o Attach the completed Form 222 and the Proof of Destruction to your inventory log.
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o Retention: Keep these records for a minimum of 2 years (recommend 5 years for audit
safety).

Scenario B: Disposal of Experimental Waste

Dilute experimental waste (e.g., 10 pug/mL in Methanol) generated during analysis is generally
classified as hazardous chemical waste, provided it is "non-recoverable" and intended for
destruction.

Step-by-Step Protocol:
e Segregation:

o Collect liquid waste (HPLC effluent, dilutions) in a dedicated satellite accumulation
container compatible with the solvent (usually HDPE or Glass).

o Labeling: Label as "Hazardous Waste" containing "Methanol" (or relevant solvent) and
"Trace Synthetic Cannabinoids."

e Solid Waste:

o Contaminated solid waste (gloves, pipette tips) should be double-bagged in hazardous
waste bags.

o Defacing: If disposing of empty stock vials, the label must be defaced or removed. The vial
should be triple-rinsed with solvent (add rinse to liquid waste) before disposal in the glass
hazardous waste stream.

o Waste Coding (EPA):
o AB-CHMINACA-d4 does not have a specific P-list or U-list code.[1]
o Characterize based on the solvent.

Common Waste Codes Table:
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Component EPA Waste Code Hazard Characteristic
Methanol (Solvent) D001, FO03 Ignitable, Spent Solvent
Acetonitrile (Solvent) D001, FO03 Ignitable, Spent Solvent

) Toxic (manage as hazardous
AB-CHMINACA-d4 Not Listed
due to potency)

Emergency Procedures: Spillage

Spill Response Protocol:

e Secure Area: Evacuate non-essential personnel. Don PPE (Double nitrile gloves, lab coat,
safety glasses, N95/P100 respirator if powder is aerosolized).

o Contain: Cover liquid spills with absorbent pads. For powder spills, cover with a damp paper
towel to prevent aerosolization.

e Deactivate & Clean:

o Wipe the area with 10% Bleach (Sodium Hypochlorite) followed by a water rinse. Note:
Oxidizers degrade the indazole core, reducing pharmacological activity, though this does
not legally "de-schedule" the waste.

o Repeat the wipe down with 70% Ethanol.
e Disposal of Cleanup Materials:
o All cleanup materials (wipes, gloves) must be treated as Hazardous Waste (Scenario B).

o DEA Reporting: If the spill involves a "recoverable quantity” (e.g., a full vial breaks), you
must document the loss in your internal logs. Significant losses must be reported to the
DEA Field Division using DEA Form 106 (Report of Theft or Loss).

Workflow Visualization

The following diagram illustrates the decision logic for compliant disposal.
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Disposal of AB-CHMINACA-d4

Assess Material Type

Bulk/Stock

Stock Inventory Experimental Waste

(Vials, Powder, High Conc.) (Dilutions, HPLC Waste, Tips)
Contact Reverse Distributor Segregate into
(DEA Registered) Hazardous Waste Container
Execute DEA Form 222 Label: 'Hazardous Waste'
(Transfer of Custody) (List Solvents + Trace Toxic)
Ship for Incineration EHS / Chemical Waste Pickup

Retain Records (2 Years)

(Form 222 + Destruction Cert)

Click to download full resolution via product page

Figure 1: Decision logic for AB-CHMINACA-d4 disposal distinguishing between DEA-regulated
inventory transfer and EPA-regulated waste management.
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Disclaimer: This guide is for informational purposes for qualified research personnel. Always
verify local state laws and institutional EHS policies, as they may be stricter than federal
regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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